Cas no 1221232-30-9 (6-Bromo-5-chloroisoquinoline)

• Product Name: 6-Bromo-5-chloroisoquinoline
• CAS No: 1221232-30-9
• MF: C₉H₅BrClN
• MW: 242.499700307846
• MDL: MFCD28398066
• CID: 4778116
• PubChem ID: 58433034
• Update Time: 2026-02-27

6-Bromo-5-chloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-chloroisoquinoline
• 6-Bromo-5-chloro-isoquinoline
• Isoquinoline, 6-bromo-5-chloro-
• 3468AJ
• SB31991
• DTXSID401309560
• E70447
• CS-0456168
• BQQSVSKUSSGCQX-UHFFFAOYSA-N
• BS-47343
• 1221232-30-9
• SCHEMBL2233965
• 6-Bromo-5-chloroisoquinoline

• MDL： MFCD28398066
• Inchi： 1S/C9H5BrClN/c10-8-2-1-6-5-12-4-3-7(6)9(8)11/h1-5H
• InChI Key： BQQSVSKUSSGCQX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=NC=CC=2C=1Cl

Computed Properties

• Exact Mass: 240.92939g/mol
• Monoisotopic Mass: 240.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 6-Bromo-5-chloroisoquinoline

Comprehensive Guide to 6-Bromo-5-chloroisoquinoline (CAS No. 1221232-30-9): Properties, Applications, and Industry Insights

6-Bromo-5-chloroisoquinoline (CAS 1221232-30-9) is a halogenated isoquinoline derivative gaining significant attention in pharmaceutical and material science research. This heterocyclic compound features a bromine and chlorine substitution pattern, which enhances its reactivity and versatility in synthetic applications. Researchers frequently search for "6-Bromo-5-chloroisoquinoline synthesis" or "CAS 1221232-30-9 suppliers," reflecting its growing demand in specialized chemical markets.

The molecular structure of 6-Bromo-5-chloroisoquinoline (C₉H₅BrClN) exhibits unique electronic properties due to the combined effects of halogen atoms and the isoquinoline core. These characteristics make it valuable for designing fluorescence probes and catalysts, aligning with current trends in "green chemistry" and "molecular imaging." Analytical techniques like HPLC and NMR are commonly employed to verify its purity, as emphasized in queries such as "6-Bromo-5-chloroisoquinoline purity analysis."

In pharmaceutical R&D, this compound serves as a key intermediate for kinase inhibitors and anticancer agents, addressing popular search terms like "isoquinoline derivatives in drug discovery." Its electron-withdrawing groups facilitate selective cross-coupling reactions, a topic frequently explored in "Pd-catalyzed reactions" discussions. Recent patents highlight its role in developing ATP-competitive inhibitors, connecting to trending searches about "targeted cancer therapies."

Material scientists utilize 6-Bromo-5-chloroisoquinoline (CAS 1221232-30-9) to construct organic semiconductors and metal-organic frameworks (MOFs). This aligns with industry demands for "energy-efficient materials" and "optoelectronic devices." The compound's thermal stability (decomposition point >250°C) makes it suitable for high-temperature applications, a feature often queried as "halogenated isoquinolines thermal properties."

From a commercial perspective, global suppliers list 6-Bromo-5-chloroisoquinoline with >98% purity, addressing the "high-purity chemicals market" trend. Storage recommendations typically suggest argon-protected containers at -20°C, a detail frequently searched alongside "CAS 1221232-30-9 handling guidelines." Regulatory databases confirm its non-hazardous status under standard conditions, though proper laboratory PPE is advised during handling.

Emerging applications include its use in covalent organic polymers (COPs) for carbon capture—a hot topic in "climate change mitigation technologies." The compound's π-conjugated system also enables advancements in OLED materials, resonating with searches for "next-gen display materials." Ongoing studies explore its photocatalytic activity, particularly in "visible-light-driven reactions."

For synthetic chemists, 6-Bromo-5-chloroisoquinoline offers multiple functionalization sites, making it a versatile molecular scaffold. This property fuels searches like "isoquinoline C-H activation" and "regioselective halogenation." Recent publications demonstrate its utility in constructing polycyclic aromatic systems, contributing to the "nanomaterials design" discourse.

Quality control protocols for CAS 1221232-30-9 typically involve GC-MS validation and elemental analysis, addressing laboratory concerns about "chemical characterization methods." The compound's crystallographic data (available in CSD entries) supports computational modeling studies, linking to popular queries about "molecular docking" and "drug design software."